Cas no 158734-79-3 (Ethanimidic acid,N-2-pyridinyl-)

Ethanimidic acid,N-2-pyridinyl- structure
158734-79-3 structure
Product Name:Ethanimidic acid,N-2-pyridinyl-
CAS No:158734-79-3
MF:C7H8N2O
MW:136.15122127533
CID:108991
PubChem ID:72929
Update Time:2025-04-18

Ethanimidic acid,N-2-pyridinyl- Chemical and Physical Properties

Names and Identifiers

    • Ethanimidic acid,N-2-pyridinyl-
    • Ethanimidic acid, N-2-pyridinyl- (9CI)
    • SCHEMBL114271
    • N-(pyridin-2-yl)acetamide
    • 158734-80-6
    • N-2-Pyridylacetamide
    • QWK6B4HHE3
    • N-2-Pyridinylacetamide
    • ACETAMIDE,N-2(1H)-PYRIDINYLIDENE-
    • 2-acetaminopyridine
    • SY053025
    • AKOS003277542
    • AH-283/32233018
    • MFCD00023423
    • J-400228
    • CHEMBL12132
    • SB52534
    • N-(2-Pyridinyl)acetamide
    • DTXSID90200335
    • NSC 28291
    • 5-22-08-00323 (Beilstein Handbook Reference)
    • GS-6114
    • Acetamide, N-2(1H)-pyridinylidene- (9CI)
    • CS-0153962
    • BRN 0113841
    • 158734-79-3
    • N-(2-pyridyl)acetamide
    • NSC-28291
    • A7771
    • 2-Acetamidopyridine
    • Pyridine, 2-acetamido-
    • N-(2-pyridinyl)-acetamide
    • AI3-17949
    • 5231-96-9
    • NSC28291
    • acetyliminopyridine
    • SCHEMBL15841535
    • N-(2-Pyridinyl)acetamide #
    • 2-Acetylaminopyridine
    • FT-0635584
    • N-pyridin-2-ylacetamide
    • Acetamide, N-2-pyridinyl-
    • Acetamidopyridine
    • 2-acetamido-pyridine
    • Acetamide, N-2-pyridyl-
    • H10380
    • 2-acetylamino pyridine
    • Inchi: 1S/C7H8N2O/c1-6(10)9-7-4-2-3-5-8-7/h2-5H,1H3,(H,8,9,10)
    • InChI Key: QROKOTBWFZITJZ-UHFFFAOYSA-N
    • SMILES: O=C(C)NC1C=CC=CN=1

Computed Properties

  • Exact Mass: 136.06374
  • Monoisotopic Mass: 136.063662883g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 125
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 42Ų

Experimental Properties

  • PSA: 45.48
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